molecular formula C14H23NO5 B6146710 1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid CAS No. 1996808-73-1

1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid

Cat. No. B6146710
CAS RN: 1996808-73-1
M. Wt: 285.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid” is a chemical compound with the CAS Number: 1996808-73-1 . It has a molecular weight of 285.34 . The IUPAC name for this compound is 1-(tert-butoxycarbonyl)-3-(tetrahydro-2H-pyran-4-yl)azetidine-3-carboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C14H23NO5/c1-13(2,3)20-12(18)15-8-14(9-15,11(16)17)10-4-6-19-7-5-10/h10H,4-9H2,1-3H3,(H,16,17) . This code provides a unique representation of the molecular structure.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 285.34 . Unfortunately, specific physical properties such as melting point, boiling point, and density were not found in the sources I retrieved.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . A Material Safety Data Sheet (MSDS) is available for more detailed safety information .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid involves the protection of the carboxylic acid group, followed by the formation of the azetidine ring and the introduction of the oxan-4-yl group. The protected carboxylic acid group is then deprotected to yield the final product.", "Starting Materials": [ "3-hydroxyazetidine-3-carboxylic acid", "tert-butyl chloroformate", "4-hydroxytetrahydrofuran", "triethylamine", "dichloromethane", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide", "acetic anhydride", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 3-hydroxyazetidine-3-carboxylic acid with tert-butyl chloroformate and triethylamine in dichloromethane to yield the tert-butoxycarbonyl (Boc) protected intermediate.", "Step 2: Formation of the azetidine ring by reacting the Boc-protected intermediate with N,N'-dicyclohexylcarbodiimide and diisopropylethylamine in dichloromethane to yield the Boc-protected azetidine intermediate.", "Step 3: Introduction of the oxan-4-yl group by reacting the Boc-protected azetidine intermediate with 4-hydroxytetrahydrofuran and triethylamine in dichloromethane to yield the Boc-protected azetidine-oxan-4-yl intermediate.", "Step 4: Deprotection of the Boc group by reacting the Boc-protected azetidine-oxan-4-yl intermediate with acetic anhydride and sodium bicarbonate in water to yield the final product, 1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid." ] }

CAS RN

1996808-73-1

Product Name

1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid

Molecular Formula

C14H23NO5

Molecular Weight

285.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.